Cas no 1260609-14-0 ((3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1260609-14-0
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5148492
• PubChem ID: 71301829
• Update Time: 2025-06-08

(3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βS)-
• (S)-3-(Fmoc-amino)-3-cyclopentylpropanoic acid
• N-Fmoc-(3S)-3-amino-3-cyclopentylpropanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyclopentylpropanoic acid
• (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C23H25NO4/c25-22(26)13-21(15-7-1-2-8-15)24-23(27)28-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,15,20-21H,1-2,7-8,13-14H2,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： UUHBRVGMVCJAAL-NRFANRHFSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@H](C1CCCC1)CC(=O)O

Additional information on (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260609-14-0)

(3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260609-14-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclopentylglycine, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are crucial for the development of novel therapeutic agents.

The structure of (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid features a cyclopentyl group attached to the α-carbon of the amino acid, along with an Fmoc (fluorenylmethyloxycarbonyl) protecting group on the amino functionality. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in medicinal chemistry have highlighted the importance of Fmoc-Cyclopentylglycine in the development of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. These properties make them attractive candidates for various therapeutic applications, including cancer treatment, neurodegenerative diseases, and infectious diseases.

In the context of cancer research, (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been utilized in the synthesis of peptides that target specific receptors or signaling pathways involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a peptidomimetic using this compound that selectively binds to the epidermal growth factor receptor (EGFR), a key target in many types of cancer. The resulting peptidomimetic demonstrated potent anti-tumor activity both in vitro and in vivo, highlighting its potential as a novel therapeutic agent.

In neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, peptidomimetics derived from Fmoc-Cyclopentylglycine have shown promise in modulating protein-protein interactions that are implicated in disease progression. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of peptidomimetics designed to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The results indicated that these peptidomimetics effectively reduced amyloid-beta aggregation and exhibited neuroprotective effects in cellular models.

Infectious diseases also benefit from the use of peptidomimetics synthesized using (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. A notable example is the development of antimicrobial peptides (AMPs) that can combat multidrug-resistant bacteria. A study published in ACS Infectious Diseases reported the synthesis of AMPs using this compound, which demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The AMPs were also found to have low cytotoxicity towards mammalian cells, making them promising candidates for further development as novel antibiotics.

The versatility and synthetic accessibility of Fmoc-Cyclopentylglycine have also led to its use in other areas of pharmaceutical research. For instance, it has been employed in the development of prodrugs that can enhance the delivery and efficacy of existing drugs. A study published in Molecular Pharmaceutics described the synthesis of a prodrug using this compound that improved the oral bioavailability and pharmacokinetic profile of a poorly soluble drug. The prodrug showed enhanced therapeutic efficacy in preclinical models, underscoring its potential for clinical translation.

In conclusion, (3S)-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260609-14-0) is a valuable compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an essential building block for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore new avenues for its application, further solidifying its importance in modern drug discovery and development.